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Compound of Interest

Compound Name: 1,3-Diphenylpropan-2-amine

CAS No.: 4275-43-8

Cat. No.: B1218670

Get Quote

A Technical Guide to the Symmetric Amphetamine
Homolog
Executive Summary: The Symmetric Scaffold
1,3-Diphenylpropan-2-amine (DPPA) represents a unique structural anomaly within the

phenethylamine class. Unlike its potent analog amphetamine (

-methylphenethylamine), DPPA possesses a

-symmetric skeleton where the

-methyl group is replaced by a second benzyl moiety. This substitution renders the molecule
achiral, eliminating the stereoisomerism complications typical in drug development for this
class.

For the medicinal chemist, DPPA serves two primary roles:

Steric Probe: It is used to map the steric tolerance of monoamine transporter binding pockets

(DAT/NET/SERT), typically demonstrating how bulk at the
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-position attenuates efficacy.

Synthetic Intermediate: It functions as a versatile nucleophile for constructing

-aminoketones and complex heterocyclic systems.

Chemical Identity & Conformational Analysis
Nomenclature & Identification

Parameter Data

IUPAC Name 1,3-Diphenylpropan-2-amine

Common Synonyms -Benzylphenethylamine; Dibenzylcarbinamine

Molecular Formula

Molar Mass 211.31 g/mol

SMILES C1=CC=C(C=C1)CC(CC2=CC=CC=C2)N

Chirality Achiral (Symmetric)

Structural Symmetry & Achirality
The defining characteristic of DPPA is its symmetry. The central carbon (C2) is bonded to an

amine group, a hydrogen atom, and two identical benzyl groups (

).

Symmetry Element: A plane of symmetry passes through the H-C-N bonds, bisecting the

angle between the two benzyl arms.

Implication: Unlike amphetamine, which requires enantioselective synthesis or resolution (

- vs

-isomers), DPPA exists as a single achiral species. This simplifies its spectroscopic
characterization and purification.
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Spectroscopic Characterization
The symmetry of DPPA results in a simplified NMR spectrum where equivalent protons on the

two benzyl arms integrate together.

Nuclear Magnetic Resonance (NMR)
Solvent:

| Reference: TMS (

0.00)

Nucleus
Shift (

ppm)
Multiplicity Integration Assignment

H 7.15 – 7.35 Multiplet 10H
Aromatic Protons

(Phenyl rings)

H 3.30 Quintet/Multiplet 1H
Methine CH (C2

position)

H 2.65 – 2.80 Doublet (dd) 4H
Methylene CH

(Benzylic)

H 1.20 Broad Singlet 2H

Amine NH

(

exchangeable)

C 139.5 Singlet 2C
Aromatic C-1

(Ipso)

C 129.0 - 126.0 - 10C
Aromatic C-2 to

C-6

C 54.2 - 1C
Methine CH (C-

N)

C 43.8 - 2C Methylene CH
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Mass Spectrometry (EI-MS)
The fragmentation pattern is dictated by

-cleavage adjacent to the nitrogen, driven by the stability of the resulting ions.

Molecular Ion (

): m/z 211 (Weak)

Base Peak: m/z 120 (Alpha-cleavage)

Tropylium Ion: m/z 91 (Benzyl fragment)

Fragmentation Logic:

-Cleavage: The bond between C2 and a benzylic CH2 breaks.

Fragment A: Benzyl radical (

) [Neutral loss]

Fragment B: Imine cation (

)

m/z 120

Secondary Fragmentation: The benzyl group itself forms the stable tropylium ion (

)

m/z 91.

Visualization: MS Fragmentation Pathway
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Molecular Ion
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Imine Cation
[Ph-CH2-CH=NH2]+

m/z 120
- Benzyl Radical

Tropylium Ion
[C7H7]+
m/z 91

Direct Ionization

Rearrangement

Click to download full resolution via product page

Figure 1: Electron Ionization (EI) fragmentation pathway of 1,3-diphenylpropan-2-amine.

Synthesis & Impurity Profiling
The synthesis of DPPA generally proceeds via the reductive amination of 1,3-diphenylpropan-

2-one (Dibenzyl Ketone). This route is preferred for its high yield and the commercial

availability of the ketone precursor.

Synthetic Route: Reductive Amination
Reaction:

Mechanism:

Imine Formation: Nucleophilic attack of ammonia (from ammonium acetate) on the ketone

carbonyl forms a transient imine.

Reduction: The imine is selectively reduced by Sodium Cyanoborohydride (

) to the amine.

is chosen over

to avoid reducing the ketone to the alcohol (1,3-diphenylpropan-2-ol) before imine formation.

Visualization: Synthesis Workflow
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1,3-Diphenylpropan-2-one
(Dibenzyl Ketone)
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[Transient]

+ NH3 (equilibrium)

NH4OAc + NaBH3CN
(Methanol, pH 6)

Catalysis

1,3-Diphenylpropan-2-amine
(Crude Base)

Reduction (Hydride Transfer)

DPPA Hydrochloride
(Purified Salt)

+ HCl/Ether
Recrystallization

Click to download full resolution via product page

Figure 2: Reductive amination pathway from Dibenzyl Ketone to DPPA-HCl.

Impurity Profile
When analyzing DPPA, specifically in forensic or purity contexts, the following impurities are

common:

1,3-Diphenylpropan-2-ol: Result of direct ketone reduction. Detected by IR (broad -OH

stretch ~3400 cm⁻¹) and absence of nitrogen in MS.
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Dibenzyl Ketone: Unreacted starting material. Detected by Carbonyl stretch (~1715 cm⁻¹) in

IR.

Tertiary Amines: If primary amine product reacts with more ketone (dimerization).

Experimental Protocol: Synthesis of DPPA-HCl
Note: This protocol assumes access to a standard organic chemistry laboratory and

compliance with all local safety regulations regarding solvent and reagent handling.

Materials
1,3-Diphenylacetone (Dibenzyl ketone): 10.0 g (47.6 mmol)

Ammonium Acetate: 36.6 g (476 mmol, 10 eq)

Sodium Cyanoborohydride: 2.1 g (33.3 mmol, 0.7 eq)

Methanol (dry): 100 mL

HCl (conc.) and Diethyl Ether for workup.

Methodology
Imine Formation: In a 250 mL round-bottom flask, dissolve 1,3-diphenylacetone (10 g) and

ammonium acetate (36.6 g) in Methanol (100 mL). Add a magnetic stir bar.

Reduction: Add Sodium Cyanoborohydride (2.1 g) in one portion.

Expert Insight: The large excess of ammonium acetate buffers the solution and drives the

equilibrium toward the imine.

Incubation: Stir the reaction mixture at room temperature for 48 hours. Monitor by TLC

(System: Hexane/EtOAc 4:1) for disappearance of ketone.

Quenching: Acidify the mixture to pH < 2 with concentrated HCl (careful gas evolution) to

decompose excess borohydride. Evaporate methanol under reduced pressure.

Workup:
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Add water (50 mL) to the residue.

Wash the acidic aqueous layer with Diethyl Ether (

) to remove non-basic impurities (unreacted ketone/alcohol).

Basify the aqueous layer to pH > 12 using 20% NaOH solution. The amine will oil out.

Extract the amine into Dichloromethane (

).

Dry combined organic layers over anhydrous

and evaporate to yield the crude free base oil.

Salt Formation: Dissolve the oil in minimal dry diethyl ether. Add dropwise a solution of HCl

in isopropanol/ether. The Hydrochloride salt will precipitate as white crystals. Filter and wash

with cold ether.

Pharmacological & Structural Significance
While DPPA is not a major therapeutic drug, its structure provides critical data points for SAR

(Structure-Activity Relationship) studies of phenethylamines.

Comparison: Amphetamine vs. DPPA
Feature Amphetamine

1,3-Diphenylpropan-2-
amine

Structure

Chirality Chiral (d/l isomers) Achiral (Symmetric)

Steric Bulk
Low (

-Methyl)

High (

-Benzyl)

Receptor Binding High affinity for DAT/NET Low affinity (Steric clash)
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Mechanism of Action Insight: The "pocket" in the Dopamine Transporter (DAT) that

accommodates the

-methyl group of amphetamine is relatively small. Replacing the methyl group with a bulky
benzyl group (as in DPPA) typically drastically reduces transporter reversal activity.
Consequently, DPPA is often used as a negative control or a scaffold to block metabolic
degradation without inducing strong psychostimulant effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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